Cas no 13255-93-1 (N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylbenzenesulfonohydrazide)

• Product Name: N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylbenzenesulfonohydrazide
• CAS No: 13255-93-1
• MF: C₁₄H₁₃N₃O₄S₂
• MW: 351.400720357895
• MDL: MFCD00760675
• CID: 3095385
• PubChem ID: 1121368
• Update Time: 2025-05-30

N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylbenzenesulfonohydrazide
• H30075
• N'-(1,1-Dioxidobenzo[d]isothiazol-3-yl)-4-methylbenzenesulfonohydrazide
• SR-01000398862
• N'-(1,1-DIOXO-1??,2-BENZOTHIAZOL-3-YL)-4-METHYLBENZENESULFONOHYDRAZIDE
• AP-853/09731006
• N'-(1,1-dioxido-1,2-benzothiazol-3-yl)-4-methylbenzenesulfonohydrazide
• MFCD00760675
• 13255-93-1
• STK139212
• ALBB-012692
• N''-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylbenzenesulfonohydrazide
• N'-(1,1-dioxo-1,2-benzothiazol-3-yl)-4-methylbenzenesulfonohydrazide
• SR-01000398862-1
• N'-(1,1-dioxo-1??,2-benzothiazol-3-yl)-4-methylbenzene-1-sulfonohydrazide
• AKOS000457407
• LS-03979
• benzenesulfonic acid, 4-methyl-, 2-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazide

• MDL： MFCD00760675
• Inchi： 1S/C14H13N3O4S2/c1-10-6-8-11(9-7-10)22(18,19)17-15-14-12-4-2-3-5-13(12)23(20,21)16-14/h2-9,17H,1H3,(H,15,16)
• InChI Key： IFTYVPQMKBXUDF-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(NNS(C2C=CC(C)=CC=2)(=O)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 351.03474825Da
• Monoisotopic Mass: 351.03474825Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 121Ų

N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylbenzenesulfonohydrazide Security Information

• Storage Condition：(BD507270)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylbenzenesulfonohydrazide

Professional Introduction to N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylbenzenesulfonohydrazide (CAS No. 13255-93-1)

N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylbenzenesulfonohydrazide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 13255-93-1, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a 1,1-dioxido-1,2-benzisothiazole moiety and a 4-methylbenzenesulfonohydrazide group, make it a valuable candidate for further investigation in medicinal chemistry.

The< strong>1,1-dioxido-1,2-benzisothiazole core structure is known for its ability to interact with biological targets in diverse ways. This scaffold has been extensively studied for its potential to act as a pharmacophore in drug design. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and interactions of such compounds with various enzymes and receptors. The< strong>4-methylbenzenesulfonohydrazide component adds an additional layer of complexity, providing a site for further functionalization and modularity in drug development.

In recent years, there has been a surge in interest regarding the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a hydrazide group in the< strong>N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylbenzenesulfonohydrazide molecule enhances its potential as an intermediate in the synthesis of more complex pharmacological agents. This has led to numerous studies exploring its derivatives as candidates for treating various diseases.

The< strong>CAS number 13255-93-1 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and databases. This standardized nomenclature is crucial for researchers who need to reference or purchase this compound for their experiments. The CAS system helps in avoiding confusion and ensures that all scientists are referring to the same chemical entity.

One of the most compelling aspects of< strong>N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylbenzenesulfonohydrazide is its potential application in the development of targeted therapies. The< strong>1,1-dioxido-1,2-benzisothiazole moiety has shown promise in disrupting protein-protein interactions and inhibiting key enzymes involved in cancer progression. Furthermore, the< strong>4-methylbenzenesulfonohydrazide group can be modified to enhance solubility and bioavailability, making it more suitable for clinical use.

The pharmaceutical industry has been increasingly leveraging structure-based drug design approaches to develop more effective therapeutics. Computational models have played a pivotal role in predicting the three-dimensional structures of target proteins and identifying potential binding sites for small molecules like< strong>N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylbenzenesulfonohydrazide. These models have helped researchers optimize the compound's structure to improve its affinity and selectivity for biological targets.

In conclusion, the compound< strong>N'-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylbenzenesulfonohydrazide (CAS No. 13255-93-1) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for developing new drugs. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the fight against various diseases.